Dopamine Receptor Antagonist
  • Melperone hydrochloride
    Melperone hydrochloride
    • Cat. No.:
    • B162143
    • CAS No.:
    • 1622-79-3
    • Molecular Formula:
    • C16H23ClFNO
    • Molecular Weight:
    • 299.81 g/mol
    Description
    “]. Structurally related to haloperidol, melperone has been used in the European Union for over 30 years[“]. It is known for its atypical properties, distinguishing it from typical antipsychotics[“].Melperone hydrochloride has been studied for its effects on various neurotransmitter systems[“]. It exhibits low affinity for dopamine D2 receptors, which is characteristic of atypical antipsychotics. Research has shown that melperone has a higher selectivity for dopamine D4 receptors, contributing to its unique pharmacological profile.

    The pharmacokinetics of melperone hydrochloride reveal that it has a bioavailability of 87% when administered intramuscularly and 54% when taken orally in syrup form[“]. It is metabolized in the liver and excreted primarily through the kidneys, with an elimination half-life of approximately 3-4 hours for oral administration and 6 hours for intramuscular injection.

    Melperone hydrochloride has been the subject of research exploring its potential therapeutic applications in treating psychiatric disorders, including its effects on sleep disorders, confusion, and psychomotor dysfunction in geriatric and psychiatric patients[“]

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    Melperone hydrochloride is a low-potency antipsychotic drug belonging to the butyrophenone chemical class[

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  • S-14506 hydrochloride
    S-14506 hydrochloride
    • Cat. No.:
    • B165730
    • CAS No.:
    • 135721-98-1
    • Molecular Formula:
    • C24H27ClFN3O2
    • Molecular Weight:
    • 443.9 g/mol
    Description
    4-fluoro-N-{2-[4-(7-methoxynaphthalen-1-yl)piperazin-1-yl]ethyl}benzamide hydrochloride is a hydrochloride salt that is obtained by reaction of 4-fluoro-N-{2-[4-(7-methoxynaphthalen-1-yl)piperazin-1-yl]ethyl}ben...
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  • Nor-SCH-12679 maleate
    Nor-SCH-12679 maleate
    • Cat. No.:
    • B609622
    • CAS No.:
    • Molecular Formula:
    • C22H25NO6
    • Molecular Weight:
    • 399.4 g/mol
    Description
    Nor-SCH-12679 Maleate is a D1-dopamine receptor antagonist.
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  • Eticlopride
    Eticlopride
    • Cat. No.:
    • B1201500
    • CAS No.:
    • 84226-12-0
    • Molecular Formula:
    • C17H25ClN2O3
    • Molecular Weight:
    • 340.8 g/mol
    Description
    5-chloro-3-ethyl-N-[[(2S)-1-ethyl-2-pyrrolidinyl]methyl]-2-hydroxy-6-methoxybenzamide is a member of salicylamides.
    ETICLOPRIDE is a small molecule drug with a maximum clinical trial phase of II.
    blocks do...
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  • LE-300
    LE-300
    • Cat. No.:
    • B1662297
    • CAS No.:
    • 274694-98-3
    • Molecular Formula:
    • C20H22N2
    • Molecular Weight:
    • 290.4 g/mol
    Description
    LSM-2007 is a member of indoles.
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  • Bromperidol Decanoate
    Bromperidol Decanoate
    • Cat. No.:
    • B1667934
    • CAS No.:
    • 75067-66-2
    • Molecular Formula:
    • C31H41BrFNO3
    • Molecular Weight:
    • 574.6 g/mol
    Description
    used in the long-term treatment of psychotic disorders
    See also: Bromperidol (has active moiety).
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  • CI-943
    CI-943
    • Cat. No.:
    • B1668962
    • CAS No.:
    • 89239-35-0
    • Molecular Formula:
    • C12H17N5
    • Molecular Weight:
    • 231.30 g/mol
    Description
    structure given in first source
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  • L-745870
    L-745870
    • Cat. No.:
    • B1674075
    • CAS No.:
    • 158985-00-3
    • Molecular Formula:
    • C18H19ClN4
    • Molecular Weight:
    • 326.8 g/mol
    Description
    3-[[4-(4-chlorophenyl)-1-piperazinyl]methyl]-1H-pyrrolo[2,3-b]pyridine is a member of piperazines.
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  • (-)-GSK598809 hydrochloride
    (-)-GSK598809 hydrochloride
    • Cat. No.:
    • B8389464
    • CAS No.:
    • Molecular Formula:
    • C22H24ClF4N5OS
    • Molecular Weight:
    • 518.0 g/mol
    Description
    (-)-GSK598809 hydrochloride is a useful research compound. Its molecular formula is C22H24ClF4N5OS and its molecular weight is 518.0 g/mol. The purity is usually 95%.
    BenchChem offers high-quality (-)-GSK59...
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  • Sertindole-d4
    Sertindole-d4
    • Cat. No.:
    • B15617886
    • CAS No.:
    • Molecular Formula:
    • C24H26ClFN4O
    • Molecular Weight:
    • 445.0 g/mol
    Description
    Sertindole-d4 is a useful research compound. Its molecular formula is C24H26ClFN4O and its molecular weight is 445.0 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Sertindole-d4 suitable fo...
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